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Compound of Interest

Compound Name: Trimethylsulfoxonium

Cat. No.: B8643921

Technical Support Center: Trimethylsulfoxonium
lodide

This technical support center provides essential information for the safe handling and storage
of trimethylsulfoxonium iodide, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is trimethylsulfoxonium iodide and what are its primary hazards?

Al: Trimethylsulfoxonium iodide is a sulfoxonium salt used in organic synthesis, particularly
for the preparation of epoxides.[1] While its toxicological properties have not been fully
investigated, it may cause eye, skin, respiratory, and digestive tract irritation.[2] It is also light-
sensitive and can be harmful if swallowed.[2][3]

Q2: What personal protective equipment (PPE) is required when handling
trimethylsulfoxonium iodide?

A2: When handling trimethylsulfoxonium iodide, it is crucial to wear appropriate personal
protective equipment. This includes safety glasses or goggles that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166, chemical-resistant
gloves, and a lab coat.[4][5] If there is a risk of generating dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[4][5]
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Q3: How should I properly store trimethylsulfoxonium iodide?

A3: Trimethylsulfoxonium iodide should be stored in a cool, dry, and well-ventilated area in a
tightly closed container.[2][6] It is sensitive to light and should be stored protected from light.[1]
[2][6][7][8] Some sources recommend storage at 4°C.[9]

Q4: What materials are incompatible with trimethylsulfoxonium iodide?

A4: Trimethylsulfoxonium iodide is incompatible with strong oxidizing agents and strong
bases.[1][2][4][6][8] Contact with these substances should be avoided to prevent potentially
hazardous reactions.

Q5: What should | do in case of a spill?

A5: In the event of a spill, you should first ensure the area is well-ventilated and you are
wearing the appropriate PPE.[2] For minor spills, you can vacuum or sweep up the material
and place it into a suitable, labeled disposal container.[2][6] Avoid generating dust during
cleanup.[2][6] For major spills, it is important to alert others in the area and, if necessary,
contact emergency responders.[9]

Q6: How should | dispose of trimethylsulfoxonium iodide waste?

A6: Waste trimethylsulfoxonium iodide should be disposed of in accordance with local, state,
and federal regulations.[9] One method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[7] Always consult with your institution's environmental health and safety department
for specific disposal guidelines.

Troubleshooting Guide

Issue 1: The trimethylsulfoxonium iodide has changed color or appears clumpy.

e Possible Cause: The material may have been exposed to light or moisture.
Trimethylsulfoxonium iodide is light-sensitive and hygroscopic.[1][2]

e Solution: Discard the material according to your institution's hazardous waste disposal
procedures. To prevent this in the future, ensure the container is always tightly sealed and
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stored in a dark, dry location.[1][2]
Issue 2: An experiment involving trimethylsulfoxonium iodide is not proceeding as expected.
o Possible Cause: The reagent may have degraded due to improper storage.

e Solution: Use a fresh batch of trimethylsulfoxonium iodide that has been stored correctly.
Verify the integrity of other reagents and the experimental setup.

Issue 3: | have accidentally come into contact with trimethylsulfoxonium iodide.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing any contaminated clothing.[2] Seek medical attention if irritation
persists.[5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[2] Seek medical attention.[2]

 Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4
cupfuls of milk or water.[2] Do NOT induce vomiting.[2] Seek immediate medical attention.[2]

Quantitative Data Summary

Property

Value

Melting Point

208-212 °C (decomposes)[1]

Water Solubility

15 g/L (at 20 °C)[1]

pH (50g/L solution)

4.8 - 6.0 (at 25 °C)[1][8]

LD50 (Intravenous, mouse)

180 mg/kg[9]

LD50 (Intraperitoneal, mouse)

900 mg/kg[9]

Oregon Permissible Exposure Limit (PEL)

10 mg/ms3 (for Particulates not otherwise
regulated - Total Dust)[9]
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Experimental Protocols

There are no specific experimental protocols detailed in the provided search results. The
primary focus of the information is on the safe handling and storage of the chemical.

Visualizations
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Start:
Obtain Trimethylsulfoxonium lodide

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

2. Inspect Storage Conditions
- Tightly Sealed Container
- Protected from Light
- Cool, Dry, Well-Ventilated Area

3. Weighing and Handling
- Use in a well-ventilated area or fume hood
- Minimize dust generation

4. Use in Experiment
- Avoid contact with strong oxidizing agents and strong bases

5. Post-Experiment Cleanup
- Decontaminate work surfaces
- Remove and properly dispose of PPE

7. Waste Disposal
- Collect waste in a labeled, sealed container
- Follow institutional disposal procedures

6. Return to Storage
- Ensure container is tightly sealed

End:
Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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